Cas no 96406-22-3 (6,9-Dioxo-decanoic acid)

• Product Name: 6,9-Dioxo-decanoic acid
• CAS No: 96406-22-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2819868
• PubChem ID: 5312881
• Update Time: 2024-03-01

6,9-Dioxo-decanoic acid Chemical and Physical Properties

Names and Identifiers

• 6,9-dioxo-decanoic acid
• Decanoic acid, 6,9-dioxo-
• 6,9-dioxodecanoic acid
• LMFA01060080
• 6,9-Dioxo-decanoic acid

• Inchi： 1S/C10H16O4/c1-8(11)6-7-9(12)4-2-3-5-10(13)14/h2-7H2,1H3,(H,13,14)
• InChI Key： BEPSZXZHUPDOJB-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)=O)CCCCC(=O)O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives